Methyl 2-((6-(4-fluorobenzamido)-2-(p-tolyl)quinolin-4-yl)oxy)acetate

• IUPAC Name: methyl 2-[6-[(4-fluorobenzoyl)amino]-2-(4-methylphenyl)quinolin-4-yl]oxyacetate
• InChI: InChI=1S/C26H21FN2O4/c1-16-3-5-17(6-4-16)23-14-24(33-15-25(30)32-2)21-13-20(11-12-22(21)29-23)28-26(31)18-7-9-19(27)10-8-18/h3-14H,15H2,1-2H3,(H,28,31)
• InChI Key: RVEDXSZCGNOOBF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC3=C(C=C(C=C3)NC(=O)C4=CC=C(C=C4)F)C(=C2)OCC(=O)OC
• Molecular Formula: C26H21FN2O4
• Molecular Weight: 444.5 g/mol

Description

Methyl 2-((6-(4-fluorobenzamido)-2-(p-tolyl)quinolin-4-yl)oxy)acetate is a chemical compound that belongs to the quinoline family. It is a synthetic compound that has been extensively studied for its potential applications in the field of medicinal chemistry.

Scientific Research Applications

Sensing Properties and Biological Applications

Quinoline derivatives have been extensively studied for their remarkable sensing properties. For instance, quinoline-based isomers have shown dual fluorescence chemosensor capabilities for Al3+ and Zn2+ ions, which could be leveraged in environmental monitoring and bioimaging applications. These compounds exhibit significant enhancements in emission intensity upon binding to metal ions, indicating their potential as sensitive probes for metal ion detection in various contexts (Hazra et al., 2018). Additionally, quinoline-derived chemosensors have demonstrated the ability to monitor Zn2+ concentrations in living cells and aqueous solutions, underscoring their relevance in biological research and environmental analysis (Park et al., 2015).

Corrosion Inhibition

Quinoxaline compounds, closely related to quinoline derivatives, have been evaluated for their efficacy as corrosion inhibitors. A theoretical study on quinoxalines as corrosion inhibitors for copper in nitric acid media revealed a correlation between molecular structure and inhibition efficiency. These findings could inform the development of more effective corrosion protection strategies for industrial applications (Zarrouk et al., 2014).

Pharmacological Research

Research into quinoline and quinoxaline derivatives has also highlighted their potential in pharmacological applications. For example, the synthesis of tetracyclic quinoxaline derivatives has led to the discovery of multifunctional drug candidates with promising activity against neuropsychiatric and neurological disorders, showcasing the therapeutic potential of these compounds (Li et al., 2014).